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Compound of Interest

Compound Name: Adipic acid-13C

Cat. No.: B12392195 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for Adipic
acid-13C6, a stable isotope-labeled compound used in various research applications. The

following sections detail the hazard identification, protective measures, emergency procedures,

and toxicological data to ensure its safe use in a laboratory setting.

Hazard Identification and Classification
Adipic acid-13C6 is not classified as a hazardous substance or mixture according to the

Globally Harmonized System (GHS). However, it is crucial to handle it with the care accorded

to all laboratory chemicals. The unlabeled form of adipic acid is classified as causing serious

eye irritation. Given the structural identity, it is prudent to assume a similar potential for eye

irritation with the labeled compound.

Signal Word: Danger (for unlabeled Adipic Acid)

Hazard Statements:

Causes serious eye damage (unlabeled Adipic Acid).[1][2][3][4][5]

Harmful to aquatic life (unlabeled Adipic Acid).[3][4][5][6]
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A summary of the key physical and chemical properties of Adipic acid-13C6 and its unlabeled

counterpart is presented below.

Property Value Source

Chemical Formula ¹³C₆H₁₀O₄ [7]

Molecular Weight 152.10 g/mol [7][8][9]

CAS Number 942037-55-0 [7][8][9]

Appearance White crystalline solid/powder [4][10][11]

Melting Point 151 - 153 °C [2]

Boiling Point 337 °C [2]

Flash Point 196 °C [2]

Solubility

Soluble in acetone and

alcohol. Slightly soluble in

water.

[4]

pH 3.2 (0.1% solution) [2]

Toxicological Data
The toxicological data for adipic acid is primarily based on studies of the unlabeled compound.

Adipic acid exhibits very low acute toxicity.

Test Species Route Value Source

LD50 Rat Oral 5,560 mg/kg [1]

LD50 Mouse Oral 1,900 mg/kg [1][6]

LD50 Rabbit Dermal > 7,940 mg/kg [6]

LC50 Rat Inhalation > 7.7 mg/L (4 h) [1]

Skin Irritation: Mild to no skin irritation was observed in guinea pigs with a 50% solution in

propylene glycol.[12][13]
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Eye Irritation: Unlabeled adipic acid is a severe eye irritant in rabbits, though effects were

reversible.[8] It caused mild conjunctival irritation in washed rabbit eyes.[12][13]

Sensitization: It is not considered a skin sensitizer.[12][13]

Genotoxicity: Adipic acid is not found to be genetically active in a variety of assay systems.

[12][13]

Developmental Toxicity: No developmental toxicity was observed in mice, rats, rabbits, or

hamsters following oral administration.[12][13]

Experimental Protocols
Detailed experimental protocols for toxicological studies are often proprietary and not fully

available in public literature. However, the methodologies generally adhere to established

guidelines from organizations like the Organisation for Economic Co-operation and

Development (OECD).

Oral LD50 Test (Rat) - Similar to OECD TG 401: An acute oral toxicity study in rats for adipic

acid was conducted in a manner similar to OECD Test Guideline 401.[8] This guideline involves

the administration of the test substance in graduated doses to several groups of experimental

animals, with one dose level per group. Observations of effects and mortality are made over a

period of time, typically 14 days. The LD50 value, which is the statistically estimated dose that

is expected to be lethal to 50% of the tested animals, is then calculated. Clinical signs at lethal

doses for adipic acid included effects on the heart, stomach, and intestines.[8]

Skin Irritation Test (Rabbit) - Based on Draize method and OECD TG 404: Skin irritation studies

for adipic acid have been performed on rabbits.[8] These tests are generally based on the

principles of the Draize test and OECD Test Guideline 404. The procedure involves the

application of the test substance (e.g., 0.5 g) to a small patch of shaved skin on the animal's

back. The application site is typically covered with a semi-occlusive dressing for a set period,

often 4 hours.[9][10] The skin is then observed for signs of erythema (redness) and edema

(swelling) at specific intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[9] The

severity of these reactions is scored, and an overall irritation index is determined.[9][10]

Eye Irritation Test (Rabbit) - Draize Test: The potential for eye irritation is commonly assessed

using the Draize test in albino rabbits.[3] This method involves instilling a small amount of the
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test substance (e.g., 0.1 mL) into the conjunctival sac of one eye of the rabbit, with the other

eye serving as a control.[3] The eyes are then examined for effects on the cornea, iris, and

conjunctiva at specific time points (e.g., 24, 48, and 72 hours). The severity of the observed

reactions is scored to provide a quantitative measure of irritation.[3]

Handling and Storage
Proper handling and storage procedures are critical for maintaining the integrity of Adipic acid-
13C6 and ensuring laboratory safety.

Handling:

Avoid contact with eyes, skin, and clothing.[8]

Avoid the formation of dust and aerosols.[8]

Use only in areas with adequate exhaust ventilation.[8]

Operators should be trained in proper handling procedures.[11]

Wash hands thoroughly after handling.[1]

Storage:

Keep the container tightly sealed in a cool, dry, and well-ventilated area.[8][11]

Recommended storage temperature is 2-8°C.[8]

Store away from incompatible materials such as strong oxidizing agents, reducing agents,

strong acids, and strong alkalis.[11]

Protect from direct sunlight and sources of ignition.[8]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling Adipic acid-
13C6:
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Eye/Face Protection: Safety goggles with side-shields are recommended.[8]

Hand Protection: Wear protective gloves.[1][8]

Skin and Body Protection: Impervious clothing should be worn to prevent skin contact.[8]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a suitable

respirator.[8]

Emergency Procedures
In the event of an emergency, follow these first-aid and spill-response measures.

First-Aid Measures:

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[2][8]

Skin Contact: Rinse the skin thoroughly with plenty of water. Remove contaminated clothing

and shoes. Call a physician if irritation develops.[8]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[8]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting. Call a physician.[8]

Spill and Leak Procedures:

Personal Precautions: Use full personal protective equipment. Ensure adequate ventilation.

Evacuate personnel to safe areas. Avoid breathing dust.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or watercourses.[8]

Containment and Cleanup: Absorb the spill with an inert, non-combustible material (e.g.,

diatomite, universal binders). Decontaminate surfaces and equipment by scrubbing with

alcohol. Dispose of the contaminated material in accordance with local, state, and federal

regulations.[8]
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Disposal Considerations
Dispose of Adipic acid-13C6 and any contaminated packaging in accordance with all

applicable federal, state, and local regulations. Do not dispose of it with household waste or

allow it to reach the sewage system.

Visualized Workflows and Relationships
To further aid in the safe handling and risk assessment of Adipic acid-13C6, the following

diagrams illustrate key processes.
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General Laboratory Chemical Handling Workflow

Preparation

Handling

Post-Handling & Disposal

Consult Safety Data Sheet (SDS)

Conduct Risk Assessment

Select & Don Personal Protective Equipment (PPE)

Work in a well-ventilated area (e.g., fume hood)

Proceed to handling

Weigh/transfer the chemical carefully

Avoid dust generation

Keep containers closed when not in use

Decontaminate work surfaces

End of procedure

Spill or Exposure Event

Remove and properly store/dispose of PPE

Dispose of waste according to regulations

Wash hands thoroughly

Follow Emergency Procedures (Section 7)

Click to download full resolution via product page

Caption: General workflow for safely handling laboratory chemicals.
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Chemical Risk Assessment Process

Feedback Loop

Core Assessment

Start

1. Identify Hazards
(Review SDS, literature)

2. Assess Potential Exposure
(Inhalation, dermal, ingestion)

3. Evaluate Risks
(Likelihood & Severity)

4. Implement Control Measures
(PPE, ventilation, procedures)

5. Review & Monitor Controls
(Are they effective?)

Adjust if needed

End

If adequate

Click to download full resolution via product page

Caption: Logical steps for a chemical risk assessment process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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